Cas no 1247651-86-0 (4-Methyl-2-[(methylsulfanyl)methyl]pyrimidine-5-carboxylic acid)

• Product Name: 4-Methyl-2-[(methylsulfanyl)methyl]pyrimidine-5-carboxylic acid
• CAS No: 1247651-86-0
• MF: C₈H₁₀N₂O₂S
• MW: 198.242200374603
• CID: 5273992
• Update Time: 2025-06-08

4-Methyl-2-[(methylsulfanyl)methyl]pyrimidine-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-methyl-2-[(methylsulfanyl)methyl]pyrimidine-5-carboxylic acid
• 4-methyl-2-[(methylsulfanyl)methyl]pyrimidine-5-carboxylicacid
• 5-Pyrimidinecarboxylic acid, 4-methyl-2-[(methylthio)methyl]-
• 4-Methyl-2-[(methylsulfanyl)methyl]pyrimidine-5-carboxylic acid

• Inchi： 1S/C8H10N2O2S/c1-5-6(8(11)12)3-9-7(10-5)4-13-2/h3H,4H2,1-2H3,(H,11,12)
• InChI Key： UVIPRYFVYJIINI-UHFFFAOYSA-N
• SMILES： S(C)CC1=NC=C(C(=O)O)C(C)=N1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 189
• XLogP3: 0.6
• Topological Polar Surface Area: 88.4

Additional information on 4-Methyl-2-[(methylsulfanyl)methyl]pyrimidine-5-carboxylic acid

Comprehensive Overview of 4-Methyl-2-[(methylsulfanyl)methyl]pyrimidine-5-carboxylic acid (CAS No. 1247651-86-0)

4-Methyl-2-[(methylsulfanyl)methyl]pyrimidine-5-carboxylic acid (CAS No. 1247651-86-0) is a specialized pyrimidine derivative gaining attention in pharmaceutical and agrochemical research due to its unique structural properties. This compound, characterized by a methylsulfanyl moiety and a carboxylic acid functional group, serves as a versatile intermediate in synthetic chemistry. Researchers are increasingly exploring its potential in drug discovery, particularly for targeting enzyme inhibition and modulating biological pathways. The growing interest in pyrimidine-based compounds aligns with trends in personalized medicine and sustainable agriculture, making this molecule a subject of cutting-edge studies.

The molecular structure of 4-Methyl-2-[(methylsulfanyl)methyl]pyrimidine-5-carboxylic acid features a pyrimidine ring substituted at the 2-position with a methylsulfanylmethyl group and at the 5-position with a carboxylic acid. This configuration enables diverse chemical modifications, addressing frequent search queries like "pyrimidine carboxylic acid derivatives" and "sulfur-containing heterocycles in drug design." Recent publications highlight its role in developing kinase inhibitors and antimicrobial agents, reflecting industry demands for novel bioactive scaffolds. Analytical techniques such as HPLC, NMR, and mass spectrometry are critical for quality control, a topic often searched by quality assurance professionals.

In agrochemical applications, this compound's thioether linkage demonstrates potential for creating environmentally friendly pesticides, resonating with searches for "green chemistry alternatives." Its stability under physiological conditions makes it suitable for prodrug development, a trending topic in pharmaceutical forums. Patent analyses reveal growing IP activity around 1247651-86-0, particularly in combinatorial chemistry libraries. The compound's logP and pKa values (frequently queried parameters) suggest balanced lipophilicity for bioavailability optimization.

From a synthetic perspective, 4-Methyl-2-[(methylsulfanyl)methyl]pyrimidine-5-carboxylic acid can be prepared via multistep organic synthesis involving condensation and oxidation reactions. Laboratories often search for "scale-up protocols for pyrimidine carboxylates" or "protection-deprotection strategies," which are relevant to its production. Recent advancements in flow chemistry have improved yields for similar structures, addressing industrial scalability concerns. Regulatory databases indicate compliance with major pharmacopeial standards, a key consideration for manufacturers.

The compound's mechanism of action often relates to hydrogen bonding and metal coordination capacities due to its carboxylate group. This property fuels research into metalloenzyme inhibitors, a hot topic in cancer and neurodegenerative disease research. Computational chemistry studies (frequently searched as "molecular docking with pyrimidine derivatives") predict favorable binding affinities with biological targets. Stability studies under various pH conditions – another common search theme – confirm its suitability for formulation development.

Emerging applications include use as a ligand in catalysis and material science, particularly in designing coordination polymers. The methylsulfanyl group's electron-donating properties contribute to interesting photophysical behaviors, connecting to searches about "functional materials from heterocycles." Environmental fate studies (increasingly queried) show moderate biodegradability, positioning it favorably compared to persistent organic pollutants. Proper handling requires standard laboratory precautions, with material safety data sheets available through commercial suppliers.

In summary, 4-Methyl-2-[(methylsulfanyl)methyl]pyrimidine-5-carboxylic acid (CAS 1247651-86-0) represents a multifaceted compound bridging medicinal chemistry and materials science. Its structural features address contemporary research needs while meeting regulatory and sustainability criteria. The compound's evolving applications continue to generate scientific interest and commercial potential across multiple disciplines.